4,6-Dimethyl-2-mercaptopyrimidine
Overview
Description
4,6-Dimethyl-2-mercaptopyrimidine is an intermediate for the synthesis of pharmaceuticals, agrochemicals, and technical products . It has been studied as a potential leveler on microvia electroplating copper filling .
Synthesis Analysis
4,6-Dimethyl-2-mercaptopyrimidine has been studied as a leveller additive for TSV electroplating . The effect of the deposition parameters on the TSV filling process and surface morphology has been investigated .Molecular Structure Analysis
The molecular formula of 4,6-Dimethyl-2-mercaptopyrimidine is C6H8N2S . Its structure has been analyzed using various techniques such as atomic force microscope (AFM), and X-ray photoelectron spectra (XPS) .Chemical Reactions Analysis
The reaction mechanism of 4,6-Dimethyl-2-mercaptopyrimidine has been studied by quantum chemical calculations and molecular dynamics simulations . It has been found that DMP adsorption on the copper surface inhibited copper deposition .Physical And Chemical Properties Analysis
The molecular weight of 4,6-Dimethyl-2-mercaptopyrimidine is 140.21 g/mol . Different surface morphology and crystalline orientation was observed after plating using electroplating solutions with different concentrations of DMP .Scientific Research Applications
Microvia Filling in Electronics
DMP: has been identified as a potential leveler in the process of microvia filling with electroplating copper . This is crucial for the production of high-density interconnections in electronic devices. The addition of DMP in the electroplating solution results in uniform copper deposition, which is essential for creating seamless connections in miniaturized electronic components.
Electrochemical Measurements
The impact of DMP on copper surface adsorption has been studied through electrochemical measurements . These studies are vital for understanding the electroplating process and for the development of new materials with improved electrical properties.
Atomic Force Microscopy (AFM)
DMP’s role in altering the surface morphology of copper has been explored using AFM techniques . This application is significant for the semiconductor industry, where surface characteristics at the nanoscale can influence the performance of the final product.
X-Ray Photoelectron Spectra (XPS)
Research involving XPS has revealed how DMP interacts with copper surfaces at the molecular level . This knowledge is beneficial for the chemical industry, particularly in the synthesis of compounds with specific surface properties.
Quantum Chemical Calculations
DMP has been the subject of quantum chemical calculations to understand its interaction mechanism with copper . These calculations are fundamental for theoretical chemistry and for predicting the behavior of chemical species in various reactions.
Molecular Dynamics (MD) Simulations
MD simulations have been used to investigate the interaction between DMP and copper, providing insights into the dynamics of molecular systems . This application is crucial for materials science, especially in the design of new materials with desired properties.
Lithium Metal Battery Performance
DMP has been utilized as a functional additive to suppress lithium dendrite formation in lithium metal batteries (LMBs) . This application is a part of ongoing research to enhance the safety and performance of LMBs, which are promising for future energy storage solutions.
Preparation of Tin-Based Materials
DMP-derived compounds have been used as precursors for the preparation of orthorhombic tin materials . This application is important for the field of materials chemistry, where new methods of synthesizing materials can lead to advancements in technology.
Mechanism of Action
- In the context of microvia electroplating, DMP’s target is the copper surface, where it plays a crucial role in achieving uniform filling of microvias .
- Additionally, DMP has been studied as a potential vascular cell adhesion inhibitor , suppressing cell adhesion and thrombus formation .
- Its steric hindrance effect promotes homogeneous copper deposition , contributing to the “bottom-up filling” of microvias .
- Interestingly, DMP does not participate in the formation of the solid electrolyte interphase in lithium metal batteries, indicating a unique interaction mechanism .
Target of Action
Mode of Action
Biochemical Pathways
Safety and Hazards
Future Directions
properties
IUPAC Name |
4,6-dimethyl-1H-pyrimidine-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S/c1-4-3-5(2)8-6(9)7-4/h3H,1-2H3,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFAYWADRVMWFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=S)N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70176867 | |
Record name | 4,6-Dimethyl-2(1H)-pyrimidinethione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70176867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-2-mercaptopyrimidine | |
CAS RN |
22325-27-5 | |
Record name | 4,6-Dimethyl-2-mercaptopyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22325-27-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,6-Dimethyl-2-thiopyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022325275 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,6-Dimethyl-2-mercaptopyrimidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15491 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,6-Dimethyl-2(1H)-pyrimidinethione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70176867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-dimethylpyrimidine-2-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.813 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,6-DIMETHYL-2-THIOPYRIMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YGT3ZQ6LZP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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